3-Bromo-5-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-7-3-6(14-5-1-2-5)4-10-8(7)11(12)13/h3-5H,1-2H2
• InChI Key: AOTIEMZBGMYAAL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)[N+](=O)[O-])Br

Description

3-Bromo-5-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring a bromine atom at the 3-position, a cyclopropoxy group at the 5-position, and a nitro group at the 2-position. The pyridine ring’s aromaticity, combined with these substituents, confers distinct electronic and steric properties. The bromine atom enhances reactivity in cross-coupling reactions, while the nitro group acts as a strong electron-withdrawing moiety, directing further electrophilic substitutions. The cyclopropoxy group introduces steric bulk and electron-donating effects via its ether oxygen, influencing solubility and stability in organic media. This compound is hypothesized to serve as a key intermediate in pharmaceutical and agrochemical synthesis, particularly where cyclopropane-containing motifs are desired .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxy-2-nitropyridine typically involves the nitration of 3-bromo-5-cyclopropoxypyridine. The nitration reaction can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to introduce the nitro group at the 2-position .

Industrial Production Methods

Industrial production methods for 3-Bromo-5-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxy-2-nitropyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom at the 3-position can be substituted with other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions to form various oxidized derivatives

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Conditions typically involve the use of polar aprotic solvents and elevated temperatures.

Reduction Reactions: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or iron powder in acidic conditions are commonly used.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Reduction Reactions: The major product is 3-bromo-5-cyclopropoxy-2-aminopyridine.

Oxidation Reactions: Products include oxidized derivatives such as pyridine N-oxides

Scientific Research Applications

3-Bromo-5-cyclopropoxy-2-nitropyridine has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: Used in the production of agrochemicals, dyes, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, while the bromine and cyclopropoxy groups can influence the compound’s binding affinity and specificity towards its targets. Detailed studies on its molecular interactions and pathways are essential to fully understand its effects .

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name	Substituents (Position)	Molecular Formula	Key Properties
3-Bromo-5-cyclopropoxy-2-nitropyridine	Br (3), -O-C3H5 (5), -NO2 (2)	C8H7BrN2O3	High steric bulk; moderate electron donation (cyclopropoxy)
3-Bromo-2-hydroxy-5-nitropyridine	Br (3), -OH (2), -NO2 (5)	C5H3BrN2O3	Hydrogen-bonding capacity (hydroxyl); stronger acidity
2-Bromo-5-nitropyridine	Br (2), -NO2 (5)	C5H3BrN2O2	Planar structure; nitro group meta-directs reactions
5-Bromo-2-methoxy-3-nitropyridine	Br (5), -OCH3 (2), -NO2 (3)	C6H5BrN2O3	Electron-donating methoxy enhances ring activation
2-Amino-5-bromo-3-nitropyridine	Br (5), -NH2 (2), -NO2 (3)	C5H4BrN3O2	Amino group enables nucleophilic substitutions

Key Observations :

• Electronic Effects : The nitro group at the 2-position (vs. 3 or 5 in other compounds) alters the electron density distribution, directing electrophiles to specific ring positions. Cyclopropoxy’s electron-donating nature may partially counteract the nitro group’s electron withdrawal, affecting redox properties .

Table 2: Reactivity Comparison

Compound	Reactivity Profile	Applications
3-Bromo-5-cyclopropoxy-2-nitropyridine	Bromine participates in Suzuki couplings; nitro group reducible to amine	Drug intermediates (e.g., cyclopropane-containing APIs)
3-Bromo-2-hydroxy-5-nitropyridine	Hydroxyl group undergoes etherification or oxidation	Ligand synthesis; coordination chemistry
2-Bromo-5-nitropyridine	Bromine substitution at 2-position; nitro stabilizes intermediates	Agrochemical precursors
5-Bromo-2-methoxy-3-nitropyridine	Methoxy group facilitates demethylation or alkylation	Photoactive materials

Reactivity Insights :

• Cross-Coupling : The bromine in 3-Bromo-5-cyclopropoxy-2-nitropyridine is sterically shielded by the cyclopropoxy group, requiring optimized catalytic conditions (e.g., Pd/XPhos systems) compared to less hindered analogs .
• Nitro Group Reduction : The nitro group’s position adjacent to bromine may lead to regioselective reduction pathways, yielding amines for further functionalization .

Table 3: Hazard Comparison

Compound	Hazards (Based on Analog Data)
3-Bromo-5-cyclopropoxy-2-nitropyridine	Likely irritant (similar to bromonitropyridines); stable under inert conditions
2-Bromo-5-nitropyridine	Skin/eye irritant; moisture-sensitive
3-Bromo-2-methyl-5-nitropyridine	Combustible solid; releases toxic fumes upon decomposition

Safety Notes: Cyclopropoxy-containing compounds may exhibit unique stability profiles due to ring strain, requiring storage in anhydrous environments .